Cas no 1225-03-2 ((+)-estrone)

• Product Name: (+)-estrone
• CAS No: 1225-03-2
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• CID: 2081316
• PubChem ID: 11869537
• Update Time: 2025-04-21

(+)-estrone Chemical and Physical Properties

Names and Identifiers

• (+)-estrone
• 3-hydroxy-estra-1,3,5(10)-trien-17-one
• estra-1,3,5(10)-trien-3-ol-17-one
• estrone
• folliculine
• Oestron
• oestrone
• ovex
• premarin
• (9β)-3-Hydroxyestra-1,3,5(10)-trien-17-one
• 3-hydroxy-estra-1,3,5(10)-triene-17-one
• PD062858
• Estrone,(S)
• 3-Hydroxy-9beta-oestra-1,3,5(10)-trien-17-one
• (8R,9S,13S,14S)-3-hydroxy-13-methyl-7,8,9,11,12,13,15,16-octahydro-6H-cyclopenta[a]phenanthren-17(14H)-one
• HMS3655E17
• DNXHEGUUPJUMQT-DFGXFYAUSA-N
• (9beta)-3-Hydroxyestra-1,3,5(10)-trien-17-one
• (8R,9R,13S,14S)-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
• 1225-03-2
• BRD-K15236393-001-01-1
• SW219641-1

• Inchi： 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15+,16-,18-/m0/s1
• InChI Key： DNXHEGUUPJUMQT-DFGXFYAUSA-N
• SMILES： O=C1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 270.161979940g/mol
• Monoisotopic Mass: 270.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives